Cas no 2137824-49-6 (2,5,7-Triazaspiro[3.4]octane-6,8-dione, 7-ethyl-)

• Product Name: 2,5,7-Triazaspiro[3.4]octane-6,8-dione, 7-ethyl-
• CAS No: 2137824-49-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5278638
• Update Time: 2025-05-25

2,5,7-Triazaspiro[3.4]octane-6,8-dione, 7-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5,7-Triazaspiro[3.4]octane-6,8-dione, 7-ethyl-

• Inchi： 1S/C7H11N3O2/c1-2-10-5(11)7(3-8-4-7)9-6(10)12/h8H,2-4H2,1H3,(H,9,12)
• InChI Key： IDMUNVXTLHJJIF-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)N(CC)C(=O)N2)CN1

Additional information on 2,5,7-Triazaspiro[3.4]octane-6,8-dione, 7-ethyl-

Comprehensive Overview of 2,5,7-Triazaspiro[3.4]octane-6,8-dione, 7-ethyl- (CAS No. 2137824-49-6)

The compound 2,5,7-Triazaspiro[3.4]octane-6,8-dione, 7-ethyl- (CAS No. 2137824-49-6) is a spirocyclic heterocycle that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule belongs to the class of triazaspiro compounds, which are known for their versatility in drug discovery. The presence of both spirocyclic and heterocyclic moieties in its framework makes it a promising scaffold for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds like 2,5,7-Triazaspiro[3.4]octane-6,8-dione, 7-ethyl- has surged, driven by their ability to mimic natural product architectures. This compound's CAS No. 2137824-49-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its ethyl-substituted derivative enhances lipophilicity, a critical factor in optimizing drug-like properties. As the pharmaceutical industry shifts toward fragment-based drug design, this molecule's compact yet functionalized structure positions it as a valuable building block.

The synthesis of 2,5,7-Triazaspiro[3.4]octane-6,8-dione, 7-ethyl- involves multi-step organic transformations, often employing catalytic cyclization strategies. Its spiro[3.4]octane core is a rarity in synthetic libraries, making it a subject of patent filings and proprietary research. Recent publications highlight its role in modulating enzyme inhibitors, particularly those targeting kinases and GPCRs—key players in cancer therapy and neurodegenerative diseases. These applications resonate with trending searches on AI-driven drug discovery platforms, where users often query "novel spirocyclic kinase inhibitors" or "heterocyclic scaffolds for CNS drugs."

From a commercial perspective, CAS No. 2137824-49-6 is listed in catalogs of specialty chemical suppliers, catering to high-throughput screening (HTS) campaigns. Its molecular weight (222.23 g/mol) and hydrogen bond acceptors/donors align with Lipinski's Rule of Five, a frequent topic in pharmacokinetic optimization forums. Environmental and regulatory considerations also favor such low-toxicity intermediates, as industries prioritize green chemistry principles. Notably, its thermal stability and solubility profile make it suitable for formulation development, another hot topic in drug delivery research.

Future directions for 2,5,7-Triazaspiro[3.4]octane-6,8-dione, 7-ethyl- may include exploration in bioconjugation techniques or as a ligand in metal-organic frameworks (MOFs). Its structural analogs are already being probed for antiviral activity, coinciding with global interest in broad-spectrum therapeutics. As computational chemistry tools advance, virtual screening of this compound's derivatives could accelerate hit-to-lead transitions—a frequent search query among cheminformatics professionals. Overall, its multifaceted utility ensures sustained relevance in both academic and industrial settings.